3-Sulfanylhexyl Acetate
3-Sulfanylhexyl Acetate
3-mercaptohexyl acetate is an acetate ester obtained by formal O-acetylation of 3-mercaptohexanol. It has a role as a Saccharomyces cerevisiae metabolite. It is an acetate ester and an alkanethiol. It derives from a 3-mercaptohexanol.
3-Mercaptohexyl acetate belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). 3-Mercaptohexyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-mercaptohexyl acetate is primarily located in the membrane (predicted from logP). 3-Mercaptohexyl acetate exists in all eukaryotes, ranging from yeast to humans. 3-Mercaptohexyl acetate can be biosynthesized from 3-mercaptohexanol. Outside of the human body, 3-mercaptohexyl acetate can be found in fruits. This makes 3-mercaptohexyl acetate a potential biomarker for the consumption of this food product.
3-Mercaptohexyl acetate belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). 3-Mercaptohexyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-mercaptohexyl acetate is primarily located in the membrane (predicted from logP). 3-Mercaptohexyl acetate exists in all eukaryotes, ranging from yeast to humans. 3-Mercaptohexyl acetate can be biosynthesized from 3-mercaptohexanol. Outside of the human body, 3-mercaptohexyl acetate can be found in fruits. This makes 3-mercaptohexyl acetate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
136954-20-6
VCID:
VC0033392
InChI:
InChI=1S/C8H16O2S/c1-3-4-8(11)5-6-10-7(2)9/h8,11H,3-6H2,1-2H3
SMILES:
CCCC(CCOC(=O)C)S
Molecular Formula:
C8H16O2S
Molecular Weight:
176.28 g/mol
3-Sulfanylhexyl Acetate
CAS No.: 136954-20-6
Reference Standards
VCID: VC0033392
Molecular Formula: C8H16O2S
Molecular Weight: 176.28 g/mol
| CAS No. | 136954-20-6 |
|---|---|
| Product Name | 3-Sulfanylhexyl Acetate |
| Molecular Formula | C8H16O2S |
| Molecular Weight | 176.28 g/mol |
| IUPAC Name | 3-sulfanylhexyl acetate |
| Standard InChI | InChI=1S/C8H16O2S/c1-3-4-8(11)5-6-10-7(2)9/h8,11H,3-6H2,1-2H3 |
| Standard InChIKey | JUCARGIKESIVLB-UHFFFAOYSA-N |
| SMILES | CCCC(CCOC(=O)C)S |
| Canonical SMILES | CCCC(CCOC(=O)C)S |
| Density | d 0.994 0.991-0.996 |
| Physical Description | clear liquid |
| Description | 3-mercaptohexyl acetate is an acetate ester obtained by formal O-acetylation of 3-mercaptohexanol. It has a role as a Saccharomyces cerevisiae metabolite. It is an acetate ester and an alkanethiol. It derives from a 3-mercaptohexanol. 3-Mercaptohexyl acetate belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). 3-Mercaptohexyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-mercaptohexyl acetate is primarily located in the membrane (predicted from logP). 3-Mercaptohexyl acetate exists in all eukaryotes, ranging from yeast to humans. 3-Mercaptohexyl acetate can be biosynthesized from 3-mercaptohexanol. Outside of the human body, 3-mercaptohexyl acetate can be found in fruits. This makes 3-mercaptohexyl acetate a potential biomarker for the consumption of this food product. |
| Solubility | insoluble in water; soluble in ethanol and heptane |
| Synonyms | 3-Mercapto-1-hexanol 1-Acetate |
| PubChem Compound | 518810 |
| Last Modified | Nov 11 2021 |
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